Cas no 1378616-34-2 (N-(1-benzylpiperidin-3-yl)prop-2-enamide)

• Product Name: N-(1-benzylpiperidin-3-yl)prop-2-enamide
• CAS No: 1378616-34-2
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5462664
• Update Time: 2025-11-01

N-(1-benzylpiperidin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-3-yl)prop-2-enamide
• Z1238592627

• Inchi： 1S/C15H20N2O/c1-2-15(18)16-14-9-6-10-17(12-14)11-13-7-4-3-5-8-13/h2-5,7-8,14H,1,6,9-12H2,(H,16,18)
• InChI Key： JKMBEBBGOFZJOD-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1CCCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 244.157563266 g/mol
• Monoisotopic Mass: 244.157563266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.33
• XLogP3: 2.2
• Topological Polar Surface Area: 32.299

Additional information on N-(1-benzylpiperidin-3-yl)prop-2-enamide

Professional Introduction to N-(1-benzylpiperidin-3-yl)prop-2-enamide (CAS No. 1378616-34-2)

N-(1-benzylpiperidin-3-yl)prop-2-enamide, a compound with the chemical identifier CAS No. 1378616-34-2, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The molecular structure of N-(1-benzylpiperidin-3-yl)prop-2-enamide incorporates a benzylpiperidine moiety, which is a well-documented pharmacophore in drug discovery, particularly in the modulation of central nervous system (CNS) disorders and other metabolic conditions.

The benzylpiperidine scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, thereby influencing physiological pathways. In recent years, there has been a surge in research focusing on derivatives of piperidine and its analogs due to their demonstrated efficacy in treating a range of diseases. The prop-2-enamide functional group further enhances the compound's potential by contributing to its solubility and bioavailability, which are critical factors in drug formulation and delivery.

Recent studies have highlighted the therapeutic potential of N-(1-benzylpiperidin-3-yl)prop-2-enamide in addressing neurological disorders. Specifically, researchers have been exploring its effects on neurotransmitter systems, particularly those involving dopamine and serotonin. Preclinical investigations suggest that this compound may exhibit properties similar to those of known antipsychotic and antidepressant drugs, making it a promising candidate for further development. The ability of N-(1-benzylpiperidin-3-yl)prop-2-enamide to modulate these systems could lead to new treatment strategies for conditions such as schizophrenia and depression.

In addition to its neurological applications, N-(1-benzylpiperidin-3-yl)prop-2-enamide has shown promise in combating metabolic diseases. Emerging research indicates that this compound may influence pathways associated with obesity and type 2 diabetes. By targeting key enzymes and receptors involved in glucose metabolism and lipid synthesis, it could offer a novel approach to managing these prevalent conditions. The benzylpiperidine component is particularly noteworthy for its interaction with β-adrenergic receptors, which play a crucial role in energy homeostasis.

The synthesis of N-(1-benzylpiperidin-3-yl)prop-2-enamide involves sophisticated organic chemistry techniques that ensure high purity and yield. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the expertise required to produce it at scale for pharmaceutical use.

From a pharmacokinetic perspective, N-(1-benzylpiperidin-3-yl)prop-2-enamide exhibits favorable properties that make it an attractive candidate for drug development. Its molecular structure allows for good oral bioavailability, meaning it can be administered orally with minimal degradation before reaching systemic circulation. Furthermore, preliminary data suggest that the compound has a reasonable half-life, enabling sustained therapeutic effects with appropriate dosing regimens.

Regulatory considerations are also an essential aspect of advancing N-(1-benzylpiperidin-3-yl)prop-2-enamide into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards required for human use. Additionally, toxicological studies are being conducted to assess its safety profile thoroughly. These studies aim to identify any potential side effects or risks associated with long-term use, providing critical data for regulatory approval.

The impact of computational chemistry on the development of N-(1-benzylpiperidin-3-yl)prop-2-enamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. By simulating these interactions, researchers can optimize the molecular structure for enhanced binding affinity and reduced off-target effects. This approach accelerates the drug discovery process by minimizing the need for extensive experimental trials.

In conclusion, N-(1-benzylpiperidin-3-ylo prop)-enamide (CAS No.1378616-34-2) stands out as a promising therapeutic agent with diverse applications in medicine. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As scientific understanding continues to evolve, this compound holds significant potential for addressing some of today's most pressing health challenges.